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Compound of Interest

Compound Name: 1,2-Dodecanediol

Cat. No.: B074227 Get Quote

Essential Safety and Handling Guide for 1,2-
Dodecanediol
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,2-Dodecanediol, tailored for researchers, scientists, and drug

development professionals. Following these procedural guidelines is critical for ensuring

laboratory safety.

Immediate Safety and Hazard Information
1,2-Dodecanediol is a solid chemical that is primarily classified as an irritant.[1] The most

significant, immediate hazard is its potential to cause serious eye irritation.[1] While some

safety data sheets (SDS) may not classify it as hazardous under OSHA's 2012 standard, it is

crucial to handle it with care, employing appropriate personal protective equipment to minimize

exposure.[2]

Chemical and Physical Properties

The following table summarizes key quantitative data for 1,2-Dodecanediol. Note that

properties like melting point can vary based on the purity and specific isomer.
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Property Value Source(s)

Molecular Formula C₁₂H₂₆O₂ [1][3]

Molecular Weight 202.33 g/mol [1]

Physical State Solid (can be crystalline) [2][3][4]

Appearance White / Colourless [2][3][4][5]

Melting Point 56-72 °C

Boiling Point 324 °C @ 760 mmHg [2][3]

Primary Hazards
Causes serious eye irritation

(H319)
[1]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling 1,2-Dodecanediol.
The following table outlines the recommended equipment for each level of protection.
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Protection Type Recommended Equipment
Specifications & Best
Practices

Eye/Face Protection

Chemical safety goggles or

Eyeshields. A face shield is

recommended if there is a

splash hazard.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[6]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile). Long-sleeved lab

coat. Chemical-resistant apron

for larger quantities.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.[6] Inspect gloves

before use and use proper

removal technique to avoid

skin contact.[6]

Respiratory Protection
N95 (US) or equivalent dust

mask.

Required when handling the

powder outside of a ventilated

enclosure or when dust

formation is likely.[7][8] Not

typically required under normal

use conditions with adequate

ventilation.[2][3]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the procedural steps for the safe handling of 1,2-Dodecanediol from

preparation to storage.

1. Preparation and Engineering Controls:

Ensure a safety shower and eye wash station are readily accessible.[7]

Work in a well-ventilated area.[2][3][4] For procedures likely to generate dust, use a local

exhaust ventilation system or a chemical fume hood.[7][8]

Confirm all necessary PPE is available and in good condition.

2. Handling the Chemical:
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Don the appropriate PPE as specified in the table above.

Avoid all direct contact with skin, eyes, and clothing.[2][7][8]

Avoid the formation of dust during handling.[2][3][6][8] If weighing the powder, do so carefully

to minimize dispersal.

After handling, wash hands and face thoroughly.[6][7]

3. Storage:

Keep the container tightly closed when not in use.[2][3][4][6]

Store in a cool, dry, and well-ventilated place.[2][3][4][6]

Store away from incompatible materials such as acid chlorides, acid anhydrides, reducing

agents, and strong oxidizing agents.[2][3][4]

Emergency and Disposal Plans
Accidental Release Measures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, carefully sweep or shovel the spilled solid material.[2][3][6]

Avoid actions that create dust.[2][3][6]

Collection: Place the swept-up material into a suitable, closed, and labeled container for

disposal.[2][3][6]

Decontamination: Clean the spill area thoroughly.

First Aid Procedures:
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Exposure Route First Aid Action

Eye Contact

Immediately rinse eyes and under the eyelids

with plenty of water for at least 15 minutes.[2][3]

Seek medical attention.[2][3]

Skin Contact

Wash the affected area immediately with soap

and plenty of water.[6][8] Remove contaminated

clothing. If irritation occurs, seek medical

attention.[2][3]

Inhalation

Move the person to fresh air.[2][3] If breathing is

difficult or symptoms occur, seek medical

attention.[2][3]

Ingestion

Do NOT induce vomiting.[2][3] Rinse mouth with

water.[6] Seek immediate medical attention.[2]

[3]

Disposal Plan:

Unused Product: Dispose of waste material in accordance with local, state, and federal

regulations. Do not dispose of it with household garbage.[9] The product should be disposed

of as unused chemical waste.[6]

Contaminated Packaging: The container should be treated as hazardous waste and

disposed of in the same manner as the unused product.[6]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 1,2-
Dodecanediol.
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1. Preparation
- Assess Risks

- Verify Engineering Controls
(Fume Hood, Eyewash)

- Inspect PPE

2. Don PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Mask (if needed)

Proceed if Safe

3. Chemical Handling
- Work in Ventilated Area
- Avoid Dust Formation

- Minimize Contact

4. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Post-Procedure

5. Decontamination
- Clean Work Area

- Doff PPE Correctly
- Wash Hands Thoroughly

End of Task

EMERGENCY:
Spill Response

- Evacuate & Ventilate
- Wear Full PPE

- Sweep & Collect
- Decontaminate Area

If Spill Occurs

6. Waste Disposal
- Collect in Labeled Container
- Follow Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,2-Dodecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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